5-(2-Thienyl)tetrahydrothiophen-3-one
Overview
Description
5-(2-Thienyl)tetrahydrothiophen-3-one is a useful research compound. Its molecular formula is C8H8OS2 and its molecular weight is 184.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photophysical and Electrochemical Applications : Symmetrical zinc phthalocyanines with 5′-hexyl-2,2′-bithiophene substituents show promising characteristics for red-shifted photoluminescence, suitable for applications in optoelectronic devices (Cogal, Ocakoglu, & Oksuz, 2014).
Pharmacological Potential : Thieno[2,3-b]thiophene derivatives demonstrate potential as antioxidants, alpha-glucosidase inhibitors, and anticancer agents, particularly against PC-3 cell lines (Mabkhot, Barakat, Al-Majid, & Choudhary, 2013).
Chemical Synthesis : Sodium-mediated magnesiation of thiophene and tetrahydrothiophene enables the preparation of functionalized aromatic and heterocyclic compounds, enhancing their applicability in various chemical syntheses (Blair, Kennedy, Mulvey, & O'Hara, 2010).
Anti-Parasitic Activity : 5-nitrothiophene derivatives exhibit better electrochemical properties and anti-parasitic activity than their 4-nitrothiophene analogues, suggesting their use in treating trypanosomal infections (Toro et al., 2021).
Electronic and Optical Materials : Substituted 2,2':5',2''-terthiophenes are coplanar with their parent terthiophene, indicating potential in conducting polymers (Kankare et al., 1994).
Chemosensors in Biological Systems : Thienyl-containing aza-BODIPY 1 acts as a highly selective NIR turn-off chemosensor for detecting Hg2+, useful in studying mercury's effects in biological systems (Jiang et al., 2016).
High-Performance Semiconductors : 2,6-Diaryl-substituted naphtho[1,8-bc:5,4-b'c']dithiophene derivatives are effective in organic field-effect transistors, exhibiting high mobility and performance (Takimiya, Kunugi, Toyoshima, & Otsubo, 2005).
Photo- and Electrochromism : Tetrathienylethenes display potential in both photo- and electrochromism, with specific conformers undergoing photocyclization (Ikeda et al., 2007).
Organic Synthesis : Temperature-controlled thiation of α-Cyano-β-Alkynyl Carbonyl Derivatives provides an efficient route to synthesize 2-aminothiophenes and thieno[2,3-c]isothiazoles, important in organic synthesis (Kao et al., 2018).
Conductivity in Polythiophene : Polythiophene's conductivity is significantly enhanced by occasional cross-linking, leading to a narrower potential window for charge localization and improved conductivity (Zotti, Salmaso, Gallazzi, & Marin, 1997).
Properties
IUPAC Name |
5-thiophen-2-ylthiolan-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8OS2/c9-6-4-8(11-5-6)7-2-1-3-10-7/h1-3,8H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSLTFJARJISDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(SCC1=O)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381217 |
Source
|
| Record name | 5-(Thiophen-2-yl)thiolan-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
108372-48-1 |
Source
|
| Record name | 5-(Thiophen-2-yl)thiolan-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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